Cas no 1419101-26-0 (2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate)

2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate is a bicyclic heterocyclic compound featuring a fused cyclopentane-pyrrolidine core with dual carboxylate ester functionalities. The tert-butyl and ethyl ester groups enhance steric protection and solubility, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid, saturated structure contributes to stability, while the differentiated ester moieties allow selective derivatization. This compound is particularly useful in the development of peptidomimetics and constrained scaffolds for medicinal chemistry. Its well-defined stereochemistry and functional group compatibility facilitate precise modifications, supporting research in drug discovery and asymmetric synthesis.
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate structure
1419101-26-0 structure
Product Name:2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
CAS No:1419101-26-0
MF:C15H25NO4
MW:283.363304853439
MDL:MFCD23106473
CID:4596082
PubChem ID:72208101
Update Time:2025-06-14

2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl 5-ethyl hexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
    • 2-tert-Butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
    • 2-O-tert-butyl 5-O-ethyl 3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2,5-dicarboxylate
    • PB38124
    • SB10901
    • P13857
    • 5-Ethyl 2-boc-octahydrocyclopenta[c]pyrrole-5-carboxylate
    • 2-t-Butyl 5-ethyl hexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
    • 2-tert-Butyl5-ethylhexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
    • 1419101-26-0
    • MFCD23106473
    • DTXSID801117133
    • CS-0051798
    • Cyclopenta[c]pyrrole-2,5(1H)-dicarboxylic acid, hexahydro-, 2-(1,1-dimethylethyl) 5-ethyl ester
    • AS-51902
    • AKOS027336833
    • 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
    • MDL: MFCD23106473
    • Inchi: 1S/C15H25NO4/c1-5-19-13(17)10-6-11-8-16(9-12(11)7-10)14(18)20-15(2,3)4/h10-12H,5-9H2,1-4H3
    • InChI Key: ACDXAJCYOVYXPM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1CC2CN(C(=O)OC(C)(C)C)CC2C1)=O

Computed Properties

  • Exact Mass: 283.17835828g/mol
  • Monoisotopic Mass: 283.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.8

2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM503610-1g
2-tert-Butyl5-ethylhexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
1419101-26-0 98%
1g
$1970 2023-01-01
abcr
AB485567-250 mg
2-t-Butyl 5-ethyl hexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
1419101-26-0
250MG
€1,272.10 2023-04-20
Chemenu
CM503610-100mg
2-tert-Butyl5-ethylhexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
1419101-26-0 98%
100mg
$393 2023-01-01
Chemenu
CM503610-250mg
2-tert-Butyl5-ethylhexahydrocyclopenta[c]pyrrole-2,5(1H)-dicarboxylate
1419101-26-0 98%
250mg
$787 2023-01-01
eNovation Chemicals LLC
D585592-100mg
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
100mg
$250 2024-05-23
eNovation Chemicals LLC
D585592-250MG
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
250mg
$500 2024-05-23
eNovation Chemicals LLC
D585592-500MG
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
500mg
$835 2024-05-23
eNovation Chemicals LLC
D585592-1G
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
1g
$1255 2024-05-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05554-100MG
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
100MG
¥ 1,920.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB05554-250MG
2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate
1419101-26-0 97%
250MG
¥ 3,075.00 2023-04-03

Additional information on 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate

Research Briefing on 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate (CAS: 1419101-26-0): Recent Advances and Applications

The compound 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate (CAS: 1419101-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the importance of this bicyclic pyrrolidine derivative as a versatile scaffold in medicinal chemistry. The compound's rigid cyclopentapyrrole core, combined with its ester functionalities, makes it an attractive building block for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent protease inhibitors, showing remarkable selectivity against specific enzyme targets.

Significant progress has been made in understanding the compound's physicochemical properties. Computational modeling studies have revealed that the tert-butyl and ethyl substituents at positions 2 and 5 respectively contribute to enhanced metabolic stability while maintaining favorable solubility profiles. These characteristics make it particularly valuable for central nervous system (CNS) drug development, where both blood-brain barrier penetration and metabolic stability are crucial factors.

In terms of synthetic methodology, recent advances have focused on improving the stereoselectivity of the cyclopenta[c]pyrrole formation. A 2024 publication in Organic Letters described an asymmetric catalytic approach that achieves >95% enantiomeric excess, addressing previous challenges in obtaining optically pure forms of this scaffold. This breakthrough has opened new possibilities for the development of chiral drugs based on this core structure.

The compound's biological activity profile continues to expand, with recent findings suggesting potential applications beyond its original indications. Preliminary in vitro studies indicate promising activity against certain kinase targets, particularly in the context of inflammatory diseases. However, these findings require further validation through comprehensive pharmacological evaluation and animal studies.

From a pharmaceutical development perspective, the compound's stability under various conditions has been thoroughly investigated. Accelerated stability studies conducted under ICH guidelines demonstrate excellent chemical stability across a wide pH range, suggesting favorable formulation properties for potential drug products. These characteristics, combined with its synthetic accessibility, position this compound as a valuable asset in drug discovery pipelines.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Its structural features allow for various modifications that can be exploited for conjugation with targeting moieties or prodrug strategies. Current investigations focus on optimizing these derivatives for improved pharmacokinetic profiles while maintaining the core structure's advantageous properties.

In conclusion, 2-tert-butyl 5-ethyl octahydrocyclopenta[c]pyrrole-2,5-dicarboxylate represents a promising chemical entity with diverse applications in pharmaceutical research. The recent advances in its synthesis, characterization, and biological evaluation underscore its potential as a valuable tool in medicinal chemistry. Continued research efforts are expected to further elucidate its therapeutic potential and expand its utility in drug discovery programs.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent